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Compound of Interest

Compound Name: Fluroxypyr-13C2

Cat. No.: B12396418 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of Fluroxypyr-
13C2, ensuring compliance and minimizing risk.

Fluroxypyr is a selective herbicide that is toxic to aquatic life with long-lasting effects[1]. While

isotopically labeled compounds like Fluroxypyr-13C2 are used in small quantities for research,

they must be treated as hazardous waste. Adherence to proper disposal protocols is

mandatory to prevent environmental contamination and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are essential.

Eye Protection: Safety glasses or goggles to prevent splashes.

Lab Coat: To protect from spills.

Familiarize yourself with your institution's specific hazardous waste management guidelines

and the location of your laboratory's Satellite Accumulation Area (SAA).
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Step-by-Step Disposal Procedures for Fluroxypyr-
13C2
1. Waste Collection:

Solid Waste:

Collect any solid Fluroxypyr-13C2 waste, including contaminated personal protective

equipment (gloves, etc.), weigh paper, and absorbent materials from spill cleanups, in a

designated, compatible hazardous waste container.

The container must be in good condition, with a secure lid.

Liquid Waste:

Collect all liquid waste containing Fluroxypyr-13C2 in a designated, leak-proof hazardous

waste container.

Never pour Fluroxypyr-13C2 solutions down the drain, as this can harm aquatic

ecosystems.

The container should be made of a material compatible with the solvents used.

2. Waste Segregation:

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Store Fluroxypyr-13C2 waste away from incompatible materials. Based on safety data for

Fluroxypyr, it should not be stored with:

Strong Oxidizing Agents

Strong Acids

Strong Bases[2]

Consult your institution's chemical compatibility chart for detailed segregation instructions.
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3. Labeling Hazardous Waste:

As soon as the first drop of waste is added, label the container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Fluroxypyr-13C2" and any other constituents in the waste

stream.

The approximate concentration of each component.

The date accumulation started.

The specific hazards (e.g., "Harmful to Aquatic Life").

4. Storage in the Satellite Accumulation Area (SAA):

Store the properly labeled and sealed waste container in your laboratory's designated SAA.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the container is kept closed at all times, except when adding waste.

5. Disposal of Empty Containers:

Fluroxypyr is not classified as a P-listed or U-listed acute hazardous waste by the EPA[3].

This classification simplifies the disposal of empty containers.

For containers that held Fluroxypyr-13C2:

Triple-rinse the empty container with a suitable solvent (one that can dissolve Fluroxypyr).

Collect the rinsate as hazardous waste and add it to your Fluroxypyr-13C2 liquid waste

container.

After triple-rinsing, deface or remove the original label.
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The rinsed and defaced container can typically be disposed of in the regular laboratory

trash or recycling, in accordance with your institution's policies.

6. Arranging for Waste Pickup:

Once the waste container is full, or if it has been in the SAA for the maximum allowable time

(per your institution's policy), arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or equivalent hazardous waste management service.

Do not move the hazardous waste from the SAA yourself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Fluroxypyr-13C2 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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